Cas no 896677-70-6 (5-(benzylsulfanyl)-7-(4-methoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione)

• Product Name: 5-(benzylsulfanyl)-7-(4-methoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
• CAS No: 896677-70-6
• MF: C₂₂H₂₀N₄O₃S
• MW: 420.484203338623
• CID: 6123519
• PubChem ID: 18553697
• Update Time: 2025-10-28

5-(benzylsulfanyl)-7-(4-methoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(benzylsulfanyl)-7-(4-methoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
• 5-(benzylthio)-7-(4-methoxyphenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
• Pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione, 7-(4-methoxyphenyl)-1,3-dimethyl-5-[(phenylmethyl)thio]-
• F0654-0988
• 5-benzylsulfanyl-7-(4-methoxyphenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione
• AKOS024592942
• 896677-70-6

• Inchi： 1S/C22H20N4O3S/c1-25-19-17(21(27)26(2)22(25)28)20(30-13-14-7-5-4-6-8-14)24-18(23-19)15-9-11-16(29-3)12-10-15/h4-12H,13H2,1-3H3
• InChI Key： NFDJKQRXEQNSPQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=C(SCC3=CC=CC=C3)N=C(C3=CC=C(OC)C=C3)N=C2N1C

Computed Properties

• Exact Mass: 420.12561169g/mol
• Monoisotopic Mass: 420.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 538.4±60.0 °C(Predicted)
• pka: 2.10±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(benzylsulfanyl)-7-(4-methoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione

5-(Benzylsulfanyl)-7-(4-methoxyphenyl)-1,3-dimethyl-1H,3H,4H-1,3diazino[4,5-d]pyrimidine-2,4-dione: A Comprehensive Overview

The compound with CAS No. 896677-70-6, known as 5-(benzylsulfanyl)-7-(4-methoxyphenyl)-1,3-dimethyl-1H,3H,4H-1,3diazino[4,5-d]pyrimidine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of diazino-pyrimidine derivatives, which are known for their potential in drug discovery and development. The structure of this molecule is characterized by a diazino-pyrimidine core with substituents at positions 5 and 7. The presence of a benzylsulfanyl group at position 5 and a 4-methoxyphenyl group at position 7 introduces unique electronic and steric properties that contribute to its biological activity.

Recent studies have highlighted the importance of such diazino-pyrimidine derivatives in targeting various disease states. For instance, researchers have demonstrated that these compounds can modulate key cellular pathways involved in inflammation and oxidative stress. The benzylsulfanyl group is particularly notable for its ability to enhance the molecule's solubility and bioavailability. This feature is crucial for drug delivery systems where efficient absorption and distribution are essential for therapeutic efficacy.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has been instrumental in achieving high yields and selectivity during the formation of the diazino-pyrimidine core. Furthermore, the introduction of the benzylsulfanyl and 4-methoxyphenyl groups requires precise control over reaction conditions to ensure optimal substitution patterns.

In terms of pharmacological activity, this compound has shown promising results in preclinical models. Studies conducted in vitro have revealed its ability to inhibit key enzymes associated with neurodegenerative diseases such as Alzheimer's disease. Additionally, in vivo experiments have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production in immune cells.

The structural uniqueness of this compound also makes it a valuable tool for studying molecular interactions at the cellular level. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional conformation and binding modes with target proteins. These insights are critical for understanding how the molecule interacts with biological systems and for guiding further optimization efforts.

Looking ahead, the development of this compound into a clinical candidate will depend on several factors. These include its safety profile, pharmacokinetic properties, and scalability for large-scale production. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a pivotal role in advancing this molecule through preclinical and clinical stages.

In conclusion, the compound with CAS No. 896677-70-6, or 5-(benzylsulfanyl)-7-(4-methoxyphenyl)-1,3-dimethyl-1H,3H,4H-1,3diazino[4,5-d]pyrimidine-2,4-dione, represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activity position it as a potential candidate for treating various diseases. Continued research into its properties will undoubtedly shed more light on its therapeutic potential and pave the way for innovative treatment options.